Cas no 41126-15-2 (Methyl 4-cyanobutanoate)

Methyl 4-cyanobutanoate structure
Methyl 4-cyanobutanoate structure
Product Name:Methyl 4-cyanobutanoate
CAS No:41126-15-2
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD12168338
CID:2083862
Update Time:2025-04-21

Methyl 4-cyanobutanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-Cyanobutanoate
    • Butanoic acid, 4-cyano-, methyl ester
    • Methyl4-Cyanobutanoate
    • methyl 4-cyanobutyrate
    • Methyl-4-cyano-butanoat
    • UKLXOVLDIFDCED-UHFFFAOYSA-N
    • 4-Cyanobutanoic acid methyl ester
    • 7069AJ
    • TRA0050902
    • SY025759
    • AB0061632
    • Z1993523176
    • Methyl 4-cyanobutanoate
    • MDL： MFCD12168338
    • Inchi： 1S/C6H9NO2/c1-9-6(8)4-2-3-5-7/h2-4H2,1H3
    • InChI Key： UKLXOVLDIFDCED-UHFFFAOYSA-N
    • SMILES： O(C)C(CCCC#N)=O

Computed Properties

  • Exact Mass: 127.06300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 133
  • XLogP3: 0.4
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • PSA: 50.09000
  • LogP: 0.85328

Methyl 4-cyanobutanoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4-cyanobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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Apollo Scientific
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Apollo Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M64830-250mg
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 ¥1259.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥2809.0 2021-09-08
Chemenu
CM324294-5g
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 $*** 2023-05-30
Chemenu
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 41126-15-2 95%
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 $*** 2023-05-30
abcr
AB452081-250 mg
Methyl 4-cyanobutanoate
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 €169.00 2022-06-02

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